Cas no 536705-78-9 (N-benzyl-2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide)

• Product Name: N-benzyl-2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• CAS No: 536705-78-9
• MF: C₂₇H₂₄N₄O₂S
• MW: 468.570064544678
• CID: 6616198
• PubChem ID: 2156074
• Update Time: 2025-10-29

N-benzyl-2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS002052787
• N-benzyl-2-[[3-(3,5-dimethylphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• N-benzyl-2-{[3-(3,5-dimethylphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• 536705-78-9
• Oprea1_363546
• N-benzyl-2-((3-(3,5-dimethylphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• N-benzyl-2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• F0580-0331

• Inchi： 1S/C27H24N4O2S/c1-17-12-18(2)14-20(13-17)31-26(33)25-24(21-10-6-7-11-22(21)29-25)30-27(31)34-16-23(32)28-15-19-8-4-3-5-9-19/h3-14,29H,15-16H2,1-2H3,(H,28,32)
• InChI Key： VCWFMIKFPHHJEL-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC=CC=1)=O)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 468.16199719g/mol
• Monoisotopic Mass: 468.16199719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 773
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 103Ų

Additional information on N-benzyl-2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide

N-benzyl-2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide

N-benzyl-2-{[3-(3,5-dimethylphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide (CAS No: 536705-78-9) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyrimidoindole derivatives, which have gained significant attention in the field of medicinal chemistry due to their potential biological activities and therapeutic applications. The molecule incorporates a benzyl group, a sulfanyl (thioether) linkage, and a pyrimidoindole core, making it a promising candidate for various pharmacological studies.

The pyrimidoindole core is a heterocyclic structure that is known for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent studies have highlighted the importance of such structures in the development of anticancer agents, antiviral drugs, and neuroprotective compounds. The presence of the 3-(3,5-dimethylphenyl) substituent further enhances the compound's stability and bioavailability, making it a valuable molecule for preclinical research.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrimidoindole ring system followed by functionalization with the benzyl and sulfanyl groups. Advanced techniques such as cross-coupling reactions and thioether formation methods are often employed to achieve high yields and purity. Researchers have also explored the use of green chemistry principles in synthesizing similar compounds, which could reduce environmental impact and improve scalability.

From a pharmacological perspective, this compound has shown promising results in preliminary assays. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, such as tyrosine kinases and proteasomes. Additionally, its interaction with viral proteins has been investigated, suggesting potential applications in antiviral therapy. The incorporation of the sulfanyl group is particularly interesting as it may enhance the molecule's ability to act as a covalent inhibitor, a mechanism that has gained traction in drug discovery.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards various biological targets. For example, simulations suggest that the compound may bind effectively to the active site of certain kinases due to its unique structural features. Such findings underscore the importance of further experimental validation to confirm these theoretical predictions.

In terms of applications, this compound holds potential in several therapeutic areas. Its ability to modulate cellular pathways associated with inflammation and oxidative stress makes it a candidate for anti-inflammatory and antioxidant therapies. Furthermore, its structural similarity to known bioactive molecules suggests that it could serve as a lead compound for drug development programs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite its promising properties, there are challenges associated with this compound's development into a therapeutic agent. Issues such as poor solubility and potential toxicity need to be addressed through further optimization studies. Researchers are currently exploring strategies such as prodrug design and nanodelivery systems to overcome these limitations.

In conclusion, CAS No: 536705-78-9 represents a significant advancement in the field of medicinal chemistry. Its unique structure and potential biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound could play a pivotal role in addressing unmet medical needs across various therapeutic areas.